Cas no 123102-32-9 (methyl 2-amino-6-ethylbenzoate)

• Product Name: methyl 2-amino-6-ethylbenzoate
• CAS No: 123102-32-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1214554
• PubChem ID: 18929894
• Update Time: 2025-04-20

methyl 2-amino-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-ethylbenzoate
• benzoic acid, 2-amino-6-ethyl-, methyl ester
• LogP
• DTXSID70596581
• 123102-32-9
• Methyl2-amino-6-ethylbenzoate
• SCHEMBL8571637

• Inchi： 1S/C10H13NO2/c1-3-7-5-4-6-8(11)9(7)10(12)13-2/h4-6H,3,11H2,1-2H3
• InChI Key： OMMJBWVEDDPACZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC=CC=1CC)N)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.103
• Boiling Point: 299.3°C at 760 mmHg
• Flash Point: 155°C
• Refractive Index: 1.55
• PSA: 52.32